Cas no 2680677-35-2 (benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate)

Benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a trifluoro-methylpyridine core and a benzyl carbamate moiety, offers reactivity suitable for further functionalization or as an intermediate in synthetic pathways. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. This compound is particularly valuable for constructing heterocyclic frameworks or as a building block in medicinal chemistry. Its well-defined purity and stability under controlled conditions make it a reliable choice for precision synthesis.
benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate structure
2680677-35-2 structure
Product Name:benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate
CAS No:2680677-35-2
MF:C14H11F3N2O2
MW:296.244553804398
CID:5632986
PubChem ID:165935131
Update Time:2025-06-08

benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate
    • EN300-28289436
    • 2680677-35-2
    • Inchi: 1S/C14H11F3N2O2/c1-8-10(15)12(17)18-13(11(8)16)19-14(20)21-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,18,19,20)
    • InChI Key: BOUGQALSNBYQSR-UHFFFAOYSA-N
    • SMILES: FC1C(=NC(=C(C=1C)F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 296.07726208g/mol
  • Monoisotopic Mass: 296.07726208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51.2Ų

benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate Pricemore >>

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Additional information on benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(3,5,6-Trifluoro-4-methylpyridin-2-yl)carbamate (CAS No. 2680677-35-2)

Benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate (CAS No. 2680677-35-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate esters, which are widely studied for their biological activity and synthetic versatility. The presence of multiple fluorine atoms and a methyl group on the pyridine ring enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated pyridine compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in benzyl carbamate derivatives for their role in designing enzyme inhibitors and receptor modulators. The 3,5,6-trifluoro-4-methylpyridin-2-yl moiety in this compound is a key structural feature that contributes to its unique electronic and steric properties, which are critical for binding to biological targets.

The synthesis of benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate involves multi-step organic reactions, including the introduction of fluorine atoms and the formation of the carbamate linkage. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure the purity and structural integrity of the final product. These analytical methods are essential for meeting the stringent quality standards required in pharmaceutical development.

One of the trending topics in chemical research is the exploration of sustainable synthetic methodologies. Scientists are investigating greener alternatives for producing fluorinated compounds, such as using catalytic fluorination or solvent-free reactions. The compound 2680677-35-2 aligns with this trend, as researchers seek to optimize its synthesis to reduce environmental impact while maintaining high yields and selectivity.

Another area of interest is the structure-activity relationship (SAR) studies of pyridine-based carbamates. By modifying the substituents on the pyridine ring, researchers can fine-tune the compound's pharmacological properties. For instance, the trifluoro and methyl groups in benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate may influence its binding affinity to specific enzymes or receptors, making it a promising candidate for further investigation.

In the context of agrochemical applications, fluorinated pyridines are known for their herbicidal and insecticidal activities. The compound 2680677-35-2 could potentially serve as a precursor for developing new crop protection agents with improved efficacy and environmental safety. This aligns with the growing demand for sustainable pest control solutions in modern agriculture.

From a commercial perspective, the global market for specialty chemicals is expanding, driven by advancements in pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and contract research are increasingly focusing on fluorinated compounds like benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate to meet the needs of their clients. The compound's unique structure and potential applications make it a valuable asset in the competitive chemical industry.

In conclusion, benzyl N-(3,5,6-trifluoro-4-methylpyridin-2-yl)carbamate (CAS No. 2680677-35-2) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its fluorinated pyridine core, combined with the carbamate functionality, offers numerous opportunities for innovation in drug design and crop protection. As the scientific community continues to explore its potential, this compound is likely to play a significant role in addressing some of the most pressing challenges in modern chemistry and biology.

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